Cas no 221687-08-7 ((4-Chloro-3-methylphenyl)hydrazine Hydrochloride)

• Product Name: (4-Chloro-3-methylphenyl)hydrazine Hydrochloride
• CAS No: 221687-08-7
• MF: C₇H₁₀Cl₂N₂
• MW: 193.073699474335
• MDL: MFCD03094690
• CID: 244299
• PubChem ID: 18355390
• Update Time: 2025-06-08

(4-Chloro-3-methylphenyl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine,(4-chloro-3-methylphenyl)-, hydrochloride (1:1)
• (4-​Chloro-​3-​methyl-​phenyl)​-​hydrazine hydrochloride
• (4-Chloro-3-methylphenyl)hydrazine hydrochloride
• (4-CHLORO-3-METHYL-PHENYL)HYDRAZINE HYDROCHLORIDE,
• 4-Chloro-3-methylphenylhydrazine hydrochloride
• 2-Chloro-5-hydrazinotoluene hydrochloride
• OR7763
• SCHEMBL7876249
• AS-81092
• EN300-7691679
• (4-chloro-3-methylphenyl)hydrazine;hydrochloride
• (4-?Chloro-?3-?methylphenyl)?hydrazine Hydrochloride
• A935303
• (4-?Chloro-?3-?methyl-?phenyl)?-?hydrazine hydrochloride
• (4-Chloro-3-methylphenyl)hydrazine,hydrochloride
• DTXSID30593051
• (4-Chloro-3-methylphenyl)hydrazine--hydrogen chloride (1/1)
• (4-chloro-3-methylphenyl)hydrazinehydrochloride
• QBMRABNTKNEXER-UHFFFAOYSA-N
• (4-CHLORO-3-METHYL-PHENYL)-HYDRAZINE HYDROCHLORIDE
• (3-methyl-4-chlorophenyl)hydrazine hydrochloride
• MFCD03094690
• (4-Chloro-3-methyl-phenyl)-hydrazine hydrochloride, AldrichCPR
• WIA68708
• AB13351
• 221687-08-7
• A815986
• CS-0217546
• (4-Chloro-3-methylphenyl)hydrazine Monohydrochloride
• G78586
• (4-Chloro-3-methylphenyl)hydrazine Hydrochloride

• MDL： MFCD03094690
• Inchi： 1S/C7H9ClN2.ClH/c1-5-4-6(10-9)2-3-7(5)8;/h2-4,10H,9H2,1H3;1H
• InChI Key： QBMRABNTKNEXER-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)NN.Cl

Computed Properties

• Exact Mass: 192.02200
• Monoisotopic Mass: 192.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• PSA: 38.05000
• LogP: 3.50930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on (4-Chloro-3-methylphenyl)hydrazine Hydrochloride

Comprehensive Overview of (4-Chloro-3-methylphenyl)hydrazine Hydrochloride (CAS No. 221687-08-7)

(4-Chloro-3-methylphenyl)hydrazine Hydrochloride (CAS No. 221687-08-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure, featuring a chloro-methylphenyl group coupled with a hydrazine hydrochloride moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in the development of novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The compound’s unique properties, such as its solubility in polar solvents and stability under controlled conditions, have garnered attention in high-throughput screening and medicinal chemistry. Recent trends in AI-driven drug design and green chemistry have further highlighted its relevance. For instance, its role in synthesizing biologically active molecules aligns with the growing demand for sustainable and efficient synthetic routes. Laboratories frequently search for CAS 221687-08-7 suppliers or (4-Chloro-3-methylphenyl)hydrazine HCl synthesis methods, reflecting its industrial significance.

From a structural perspective, the 4-chloro-3-methylphenyl group enhances the compound’s reactivity in nucleophilic substitution reactions, while the hydrazine hydrochloride segment facilitates condensation reactions. This dual functionality is exploited in constructing pyrazole and indazole derivatives, which are scaffolds in many FDA-approved drugs. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for reproducibility in research.

Environmental and safety considerations are also paramount. While not classified as hazardous under standard regulations, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. The compound’s stability data and storage conditions (e.g., refrigeration in airtight containers) are frequently queried by end-users, underscoring the need for clear technical documentation.

In summary, (4-Chloro-3-methylphenyl)hydrazine Hydrochloride (CAS No. 221687-08-7) bridges gaps between academic research and industrial applications. Its versatility in organic synthesis, coupled with rising interest in precision chemistry and custom synthesis services, ensures its continued prominence in scientific literature and commercial catalogs.